Cas no 2091697-69-5 (Ethyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 2091697-69-5
• MF: C₇H₁₀BrN₃O₂
• MW: 248.07720041275
• CID: 4826482
• Update Time: 2025-11-07

Ethyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate

• Inchi： 1S/C7H10BrN3O2/c1-3-13-7(12)5-4(8)6(9)10-11(5)2/h3H2,1-2H3,(H2,9,10)
• InChI Key： SWRLXJPBXLTDEN-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• XLogP3: 1.1
• Topological Polar Surface Area: 70.1

Additional information on Ethyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate

Market Research and Analysis of Ethyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate in the Chemical-Biomedical Field

Ethyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate, identified by the CAS registry number 2091697-69-5, has emerged as a significant compound in the chemical-biomedical industry. This compound has garnered attention due to its potential applications in drug development, particularly in the fields of oncology and infectious diseases. Recent studies have highlighted its role as a promising lead compound for the design of novel therapeutic agents.

The global market for chemical-biomedical products has witnessed a surge in demand for high-quality intermediates and active pharmaceutical ingredients (APIs). Ethyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate, with its unique structural features, is increasingly being sought after by pharmaceutical companies and research institutions. Its ability to serve as a versatile building block in organic synthesis has positioned it as a key player in the industry.

Market analysis indicates that the demand for this compound is driven by several factors, including the growing emphasis on personalized medicine, advancements in synthetic chemistry, and the increasing need for efficient drug delivery systems. The compound's compatibility with various synthetic pathways and its stability under different reaction conditions further enhance its appeal in both academic and industrial settings.

The supply chain for Ethyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate is characterized by a competitive landscape, with several global suppliers catering to the needs of researchers and manufacturers. Key regions contributing to its production include North America, Europe, and Asia-Pacific. The rising demand from emerging markets, coupled with technological innovations, is expected to fuel further growth in this sector.

In terms of research and development, recent studies have focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its pharmacokinetic properties and evaluate its potential as a therapeutic agent. These advancements are anticipated to open new avenues for its application in drug discovery programs.

In conclusion, Ethyl 3-amino-4-bromo-1-methyl-1H-pyrazole-5-carboxylate represents a valuable asset in the chemical-biomedical field. Its versatility, combined with ongoing research and development initiatives, positions it as a critical component in the quest for innovative medical solutions. As the industry continues to evolve, this compound is poised to play an increasingly important role in shaping the future of drug development.